Cas no 18729-49-2 (Cyclopropaneethanol, α-cyclopropyl-)
18729-49-2 structure
Product Name:Cyclopropaneethanol, α-cyclopropyl-
CAS No:18729-49-2
MF:C8H14O
MW:126.196162700653
CID:2733507
PubChem ID:15625755
Update Time:2024-03-01
Cyclopropaneethanol, α-cyclopropyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropaneethanol, α-cyclopropyl-
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- Inchi: 1S/C8H14O/c9-8(7-3-4-7)5-6-1-2-6/h6-9H,1-5H2
- InChI Key: FFSVPBOKQJWXIU-UHFFFAOYSA-N
- SMILES: OC(CC1CC1)C1CC1
Computed Properties
- Exact Mass: 126.104465066g/mol
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.2Ų
Cyclopropaneethanol, α-cyclopropyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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